![molecular formula C12H11Cl3N2 B586671 rac 1-Trichloromethyl-1,2,3,4-Tetrahydro-β-carboline-d4 CAS No. 1794886-07-9](/img/no-structure.png)
rac 1-Trichloromethyl-1,2,3,4-Tetrahydro-β-carboline-d4
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac 1-Trichloromethyl-1,2,3,4-Tetrahydro-β-carboline-d4 (Rac1-TTC-d4) is a synthetic compound that has been used in scientific research for a number of applications. It has been used to study the effects of Rac1 protein on cell signaling pathways, as well as the effects of Rac1 on cell growth and differentiation. Rac1-TTC-d4 has also been used to study the effects of Rac1 on the structure and function of proteins, and to investigate the mechanism of action of Rac1 in various cellular processes.
Scientific Research Applications
Rac 1-Trichloromethyl-1,2,3,4-Tetrahydro-β-carboline-d4 has been used in a variety of scientific research applications. It has been used to study the effects of Rac1 protein on cell signaling pathways, as well as the effects of Rac1 on cell growth and differentiation. This compound has also been used to study the effects of Rac1 on the structure and function of proteins, and to investigate the mechanism of action of Rac1 in various cellular processes. Additionally, this compound has been used to study the effects of Rac1 on the regulation of gene expression, and to investigate the role of Rac1 in the development of cancer.
Mechanism of Action
Rac 1-Trichloromethyl-1,2,3,4-Tetrahydro-β-carboline-d4 works by binding to and activating Rac1, a small GTPase protein. Activated Rac1 then binds to and activates other proteins, such as RhoA and PAK, which in turn activate various downstream signaling pathways. These pathways can lead to a variety of cellular responses, such as cell proliferation, migration, and differentiation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In cell culture studies, this compound has been shown to induce the expression of genes involved in cell cycle progression and differentiation, as well as genes involved in cell migration and invasion. This compound has also been shown to inhibit the growth of cancer cells, and to induce apoptosis in some types of cancer cells. Additionally, this compound has been shown to modulate the expression of proteins involved in the regulation of cell adhesion and migration.
Advantages and Limitations for Lab Experiments
Rac 1-Trichloromethyl-1,2,3,4-Tetrahydro-β-carboline-d4 has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable, making it suitable for long-term storage. Additionally, this compound has been shown to be relatively non-toxic, making it safe for use in laboratory experiments. However, this compound has some limitations. It is not specific to Rac1, and can also bind to and activate other GTPases, such as RhoA and PAK. Additionally, this compound has a relatively low affinity for Rac1, making it difficult to use in high concentrations.
Future Directions
Rac 1-Trichloromethyl-1,2,3,4-Tetrahydro-β-carboline-d4 has a number of potential future applications. It could be used to study the role of Rac1 in other cellular processes, such as cell adhesion and migration, or to investigate the effects of Rac1 on the structure and function of proteins. Additionally, this compound could be used to study the effects of Rac1 on gene expression, or to investigate the role of Rac1 in the development of cancer. Finally, this compound could be used to study the effects of Rac1 on the regulation
Synthesis Methods
Rac 1-Trichloromethyl-1,2,3,4-Tetrahydro-β-carboline-d4 is synthesized via a two-step process. The first step involves the reaction of 1-chloromethyl-1,2,3,4-tetrahydro-β-carboline-d4 (TTC-d4) with 1-chloro-2-methyl-3-nitro-4-pyridinol (CMP). This reaction yields 1-chloromethyl-1,2,3,4-tetrahydro-β-carboline-d4-2-methyl-3-nitro-4-pyridinol (TTC-d4-CMP). The second step involves the reaction of TTC-d4-CMP with 1-chloro-2-methyl-4-pyridinol (CMP-2), which yields this compound.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac 1-Trichloromethyl-1,2,3,4-Tetrahydro-β-carboline-d4 can be achieved through a multi-step process involving various chemical reactions.", "Starting Materials": [ "4-methoxyphenylacetic acid", "ethyl acetoacetate", "trichloromethyl chloroformate", "sodium borohydride", "deuterium oxide" ], "Reaction": [ "Step 1: Synthesis of 4-methoxyphenylacetic acid ethyl ester by reacting 4-methoxyphenylacetic acid with ethanol and sulfuric acid.", "Step 2: Synthesis of ethyl 3-(4-methoxyphenyl)acrylate by reacting 4-methoxyphenylacetic acid ethyl ester with ethyl acetoacetate and sodium ethoxide.", "Step 3: Synthesis of 1,2,3,4-tetrahydro-β-carboline by reacting ethyl 3-(4-methoxyphenyl)acrylate with sodium borohydride in methanol.", "Step 4: Synthesis of rac 1-Trichloromethyl-1,2,3,4-Tetrahydro-β-carboline-d4 by reacting 1,2,3,4-tetrahydro-β-carboline with trichloromethyl chloroformate in the presence of deuterium oxide." ] } | |
1794886-07-9 | |
Molecular Formula |
C12H11Cl3N2 |
Molecular Weight |
293.608 |
IUPAC Name |
3,3,4,4-tetradeuterio-1-(trichloromethyl)-2,9-dihydro-1H-pyrido[3,4-b]indole |
InChI |
InChI=1S/C12H11Cl3N2/c13-12(14,15)11-10-8(5-6-16-11)7-3-1-2-4-9(7)17-10/h1-4,11,16-17H,5-6H2/i5D2,6D2 |
InChI Key |
DPPAKKMPHBZNQA-NZLXMSDQSA-N |
SMILES |
C1CNC(C2=C1C3=CC=CC=C3N2)C(Cl)(Cl)Cl |
synonyms |
2,3,4,9-Tetrahydro-1-(trichloromethyl)-1H-pyrido[3,4-b]indole-d4; TaClo-d4; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.